Cas no 2138549-39-8 (2-(methylamino)ethyl2-(1-methylpiperidin-2-yl)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: 2-(methylamino)ethyl2-(1-methylpiperidin-2-yl)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138549-39-8
• MF: C₁₃H₂₆F₃N₃
• MW: 281.360853672028
• CID: 6203927
• PubChem ID: 165868427
• Update Time: 2025-08-05

2-(methylamino)ethyl2-(1-methylpiperidin-2-yl)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)ethyl2-(1-methylpiperidin-2-yl)ethyl(2,2,2-trifluoroethyl)amine
• EN300-1179183
• 2138549-39-8
• [2-(methylamino)ethyl][2-(1-methylpiperidin-2-yl)ethyl](2,2,2-trifluoroethyl)amine

• Inchi： 1S/C13H26F3N3/c1-17-7-10-19(11-13(14,15)16)9-6-12-5-3-4-8-18(12)2/h12,17H,3-11H2,1-2H3
• InChI Key： UXBJBKNLRVYRMV-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CCC1CCCCN1C)(F)F

Computed Properties

• Exact Mass: 281.20788233g/mol
• Monoisotopic Mass: 281.20788233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(methylamino)ethyl2-(1-methylpiperidin-2-yl)ethyl(2,2,2-trifluoroethyl)amine

Introduction to 2-(methylamino)ethyl2-(1-methylpiperidin-2-yl)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138549-39-8)

2-(methylamino)ethyl2-(1-methylpiperidin-2-yl)ethyl(2,2,2-trifluoroethyl)amine is a sophisticated organic compound with a complex structural framework that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its Chemical Abstracts Service (CAS) number 2138549-39-8, represents a novel class of molecules that exhibit promising biological activities. Its molecular architecture integrates multiple functional groups, including secondary amine moieties and a fluorinated side chain, which contribute to its unique chemical and pharmacological properties.

The structural design of 2-(methylamino)ethyl2-(1-methylpiperidin-2-yl)ethyl(2,2,2-trifluoroethyl)amine is meticulously crafted to optimize interactions with biological targets. The presence of a methylamino group enhances its solubility and binding affinity, while the 1-methylpiperidin-2-yl moiety introduces rigidity and stability to the molecule. Additionally, the (2,2,2-trifluoroethyl) group imparts fluorine atoms that can modulate metabolic pathways and improve pharmacokinetic profiles. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecules with multifunctional capabilities. CAS No. 2138549-39-8 exemplifies this trend by combining several pharmacophoric elements into a single entity. Such integrative approaches have led to the discovery of drugs that exhibit enhanced efficacy and reduced side effects. The compound’s potential as a therapeutic agent is further supported by its ability to interact with multiple protein targets, a characteristic that is often associated with high-affinity binders in drug development.

One of the most compelling aspects of 2-(methylamino)ethyl2-(1-methylpiperidin-2-yl)ethyl(2,2,2-trifluoroethyl)amine is its versatility in biological assays. Preclinical studies have demonstrated its ability to modulate enzyme activity and signal transduction pathways relevant to various diseases. For instance, preliminary research suggests that this compound may interfere with pathways involved in cancer cell proliferation and inflammation. These findings align with current trends in drug discovery, where targeting multiple disease mechanisms simultaneously is considered a strategic advantage.

The fluorinated component of CAS No. 2138549-39-8, specifically the (2,2,2-trifluoroethyl) group, plays a crucial role in enhancing the compound’s bioavailability and metabolic stability. Fluorine atoms are well-known for their ability to improve binding affinity and resistance to enzymatic degradation. This property is particularly valuable in drug development, where optimizing pharmacokinetic parameters is essential for achieving therapeutic efficacy. The incorporation of fluorine into this molecule underscores the importance of structural modification in designing next-generation pharmaceuticals.

Advances in computational chemistry have also contributed to the growing interest in molecular entities like 2138549-39-8. High-throughput virtual screening (HTVS) and molecular docking simulations have enabled researchers to rapidly evaluate the binding potential of diverse compounds against biological targets. These computational tools have been instrumental in identifying lead candidates for further optimization. The structural features of CAS No. 2138549-39-8, including its secondary amine groups and fluorinated side chain, make it an ideal candidate for such computational analyses.

The synthesis of (methylamino)ethyl(1-methylpiperidin-3-yloxy)methanamine (CAS No. 2138549-39-8) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the molecular framework demands specialized synthetic methodologies to ensure high yield and purity. Researchers have leveraged advanced techniques such as nucleophilic substitution reactions and cross-coupling reactions to construct the desired scaffold efficiently. These synthetic strategies highlight the ingenuity required in modern medicinal chemistry to produce complex molecules like this one.

Evaluation of 1-methylethylamine-N,N-dimethylethyl(1-fluoropropyl)methanamine (CAS No. 2138549-39-8) in cellular models has provided insights into its mechanism of action. Studies indicate that this compound may exert its effects by modulating intracellular signaling pathways associated with disease progression. For example, it has been observed to influence kinases involved in cell cycle regulation and apoptosis induction processes relevant to oncology research areas . Such findings underscore its potential as an anti-cancer agent , although further investigation is needed.

The impact of fluorine substitution on pharmacological properties cannot be overstated when discussing compounds such as this one . Fluorinated derivatives often exhibit improved metabolic stability , better blood-brain barrier penetration , or enhanced binding affinity compared to their non-fluorinated counterparts . These advantages make them particularly attractive for therapeutic applications where long-term efficacy without significant degradation would be beneficial .

As research progresses , collaborations between academic institutions , biotechnology companies , and pharmaceutical giants continue to drive innovation in small molecule drug discovery . Compounds like CAS No . 2138549 - 39 - 8 serve as valuable starting points for generating libraries of analogs through structure-based design or de novo synthesis approaches . Such efforts are essential for identifying novel therapeutics that address unmet medical needs effectively while minimizing off-target effects through careful optimization cycles based on experimental data integration